3-[(3-Fluorophenyl)methyl]-2-methylquinazolin-4-one

• IUPAC Name: 3-[(3-fluorophenyl)methyl]-2-methylquinazolin-4-one
• InChI: InChI=1S/C16H13FN2O/c1-11-18-15-8-3-2-7-14(15)16(20)19(11)10-12-5-4-6-13(17)9-12/h2-9H,10H2,1H3
• InChI Key: LOBAIKMZCXFDNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1CC3=CC(=CC=C3)F
• Molecular Formula: C16H13FN2O
• Molecular Weight: 268.28 g/mol

Description

3-[(3-Fluorophenyl)methyl]-2-methylquinazolin-4-one is a synthetic compound that belongs to the quinazolinone family. It is a potent and selective inhibitor of a protein kinase, which plays a crucial role in the regulation of cell growth, proliferation, and survival. This compound has gained significant attention in scientific research due to its potential therapeutic applications in various diseases, including cancer.

Mechanism of Action

3-[(3-Fluorophenyl)methyl]-2-methylquinazolin-4-one exerts its pharmacological effects by inhibiting the activity of a protein kinase called Aurora B kinase. This protein kinase plays a crucial role in the regulation of cell division and is overexpressed in various cancer types. Inhibition of Aurora B kinase activity leads to the disruption of the mitotic spindle, resulting in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
3-[(3-Fluorophenyl)methyl]-2-methylquinazolin-4-one has been shown to exhibit potent anti-proliferative and anti-inflammatory effects in vitro and in vivo. It has also been shown to inhibit the growth of cancer cells in various cancer types, including breast, lung, and prostate cancer. Moreover, this compound has been shown to induce apoptosis and cell cycle arrest in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(3-Fluorophenyl)methyl]-2-methylquinazolin-4-one in lab experiments include its potent and selective inhibition of Aurora B kinase, which makes it an attractive target for cancer therapy. However, the limitations of using this compound in lab experiments include its potential toxicity and off-target effects, which need to be carefully evaluated.

Future Directions

There are several future directions for the research on 3-[(3-Fluorophenyl)methyl]-2-methylquinazolin-4-one. These include the evaluation of its efficacy and safety in preclinical and clinical studies, the development of novel analogs with improved pharmacological properties, and the investigation of its potential therapeutic applications in other diseases, including inflammation and autoimmune disorders. Moreover, the use of this compound in combination with other anticancer agents may also be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 3-[(3-Fluorophenyl)methyl]-2-methylquinazolin-4-one involves the reaction of 3-(3-fluorobenzyl)-2-methylquinazolin-4(3H)-one with a suitable reagent in the presence of a catalyst. Various methods have been reported in the literature for the synthesis of this compound, including the use of palladium catalysts, copper catalysts, and Lewis acid catalysts.

Scientific Research Applications

3-[(3-Fluorophenyl)methyl]-2-methylquinazolin-4-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to exhibit potent anti-proliferative and anti-inflammatory effects in vitro and in vivo. Moreover, this compound has also been shown to inhibit the growth of cancer cells in various cancer types, including breast, lung, and prostate cancer.